6-Methyl-1H-pyrazolo[3,4-d]pyrimidin-4(7H)-one

• IUPAC Name: 6-methyl-1,5-dihydropyrazolo[3,4-d]pyrimidin-4-one
• InChI: InChI=1S/C6H6N4O/c1-3-8-5-4(2-7-10-5)6(11)9-3/h2H,1H3,(H2,7,8,9,10,11)
• InChI Key: OCEQBYVMMNGTIV-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=C(C=NN2)C(=O)N1
• Molecular Formula: C6H6N4O
• DSSTOX Substance ID: DTXSID90952549
• Molecular Weight: 150.14 g/mol
• CAS RN: 30129-57-8

Description

“6-Methyl-1H-pyrazolo[3,4-d]pyrimidin-4(7H)-one” is a chemical compound that belongs to the class of pyrazolo[3,4-d]pyrimidines. It has a molecular weight of 149.16.

Molecular Structure Analysis

The InChI code for “6-Methyl-1H-pyrazolo[3,4-d]pyrimidin-4(7H)-one” is 1S/C6H7N5/c1-3-9-5(7)4-2-8-11-6(4)10-3/h2H,1H3,(H3,7,8,9,10,11).

Chemical Reactions Analysis

While specific chemical reactions involving “6-Methyl-1H-pyrazolo[3,4-d]pyrimidin-4(7H)-one” are not detailed in the available resources, pyrazolo[3,4-d]pyrimidines have been synthesized as novel CDK2 targeting compounds.

Physical And Chemical Properties Analysis

“6-Methyl-1H-pyrazolo[3,4-d]pyrimidin-4(7H)-one” has a molecular weight of 149.16. Other specific physical and chemical properties are not detailed in the available resources.

Scientific Research Applications

6-Methyl-1H-pyrazolo[3,4-d]pyrimidin-4(7H)-one: Scientific Research Applications

Cancer Research: . Kinase inhibitors are a type of targeted cancer therapy that can block certain enzymes and help stop cancer cells from growing.

Chemical Synthesis: .

Pharmacology: . This suggests that 6-Methyl-1H-pyrazolo[3,4-d]pyrimidin-4(7H)-one could be explored for similar pharmacological applications.

Material Science: .

Drug Discovery: .

Mechanism of Action

Target of Action

The primary target of 6-Methyl-1H-pyrazolo[3,4-d]pyrimidin-4(7H)-one is Cyclin-Dependent Kinase 2 (CDK2) . CDK2 is a protein kinase that plays a crucial role in the regulation of the cell cycle, particularly the transition from the G1 phase to the S phase .

Mode of Action

6-Methyl-1H-pyrazolo[3,4-d]pyrimidin-4(7H)-one acts as an inhibitor of CDK2 . It binds to the active site of CDK2, preventing the kinase from phosphorylating its substrates . This inhibitory action disrupts the normal progression of the cell cycle .

Biochemical Pathways

The inhibition of CDK2 by 6-Methyl-1H-pyrazolo[3,4-d]pyrimidin-4(7H)-one affects the cell cycle progression . Specifically, it leads to a significant alteration in cell cycle progression, resulting in cell growth arrest at the G0-G1 stage . This disruption of the cell cycle can lead to apoptosis, or programmed cell death .

Pharmacokinetics

These properties can help predict the structure requirement for the observed antitumor activity .

Result of Action

The result of the action of 6-Methyl-1H-pyrazolo[3,4-d]pyrimidin-4(7H)-one is a significant inhibition of cell growth . Most notably, it has shown superior cytotoxic activities against MCF-7 and HCT-116 cell lines . It also induces apoptosis within HCT cells .